4-(3,4-Dinitro-phenoxy)-quinoline

• Molecular Formula: C15H9N3O5
• Molecular Weight: 311.25 g/mol
• IUPAC Name: 4-(3,4-dinitrophenoxy)quinoline
• InChI: InChI=1S/C15H9N3O5/c19-17(20)13-6-5-10(9-14(13)18(21)22)23-15-7-8-16-12-4-2-1-3-11(12)15/h1-9H
• InChI Key: LNUXYNHRBAUYJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=N2)OC3=CC(=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]

Description

4-(3,4-Dinitro-phenoxy)-quinoline is a useful research compound. Its molecular formula is C15H9N3O5 and its molecular weight is 311.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloroquinoline (4.3 g, 26.3 mmol) and 3,4-dinitrophenol (41.5 g, 24.4 mmol) were heated at 150° C. for 30 min. The mixture was cooled to RT and the residue was dissolved in CH2Cl2. The mixture was diluted in NaOH 2 M and extracted with CH2Cl2. The organic phase was dried, filtered and evaporated. The residue was diluted in EtOAc and filtered through a silica pad. The solvent was removed to give the title compound as a brown solid.